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Introduction
Carbenicillin, a semi-synthetic penicillin antibiotic, serves as a crucial selective agent in

molecular biology for isolating successfully transformed bacterial cells.[1][2] Like other β-lactam

antibiotics, its mechanism of action involves the inhibition of bacterial cell wall synthesis.[3][4]

[5][6][7] Specifically, carbenicillin targets and acylates the penicillin-sensitive transpeptidase

C-terminal domain, which prevents the cross-linking of peptidoglycan strands, ultimately

leading to cell lysis.[3][4][6] This process is particularly effective in actively dividing bacteria.[5]

While its mode of action is similar to ampicillin, carbenicillin offers significant advantages,

making it a preferred choice for many applications.[1][8][9] Carbenicillin exhibits greater

stability in growth media, with increased resistance to heat and acidic conditions.[1][10][11]

This stability is critical for long-term experiments and large-scale cultures, as it minimizes the

degradation of the antibiotic and reduces the formation of satellite colonies.[1][8][9][10] Satellite

colonies consist of non-resistant cells that can grow in the vicinity of resistant colonies due to

the breakdown of the selective agent.[8][10] The β-lactamase gene (bla), which confers

resistance to ampicillin, is also effective against carbenicillin.[9][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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